Cas no 2353765-02-1 (methyl 4-amino-5-methoxy-2,2-dimethylpentanoate)
methyl 4-amino-5-methoxy-2,2-dimethylpentanoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 4-amino-5-methoxy-2,2-dimethylpentanoate (ACI)
- Pentanoic acid, 4-amino-5-methoxy-2,2-dimethyl-, methyl ester (ACI)
- methyl 4-amino-5-methoxy-2,2-dimethylpentanoate
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- Inchi: 1S/C9H19NO3/c1-9(2,8(11)13-4)5-7(10)6-12-3/h7H,5-6,10H2,1-4H3
- InChI Key: YPPDMBCGTXTNEX-UHFFFAOYSA-N
- SMILES: O=C(C(CC(COC)N)(C)C)OC
methyl 4-amino-5-methoxy-2,2-dimethylpentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-31582481-1g |
methyl 4-amino-5-methoxy-2,2-dimethylpentanoate |
2353765-02-1 | 1g |
$1086.0 | 2023-09-05 | ||
| Enamine | EN300-31582481-5g |
methyl 4-amino-5-methoxy-2,2-dimethylpentanoate |
2353765-02-1 | 5g |
$3147.0 | 2023-09-05 | ||
| Enamine | EN300-31582481-10g |
methyl 4-amino-5-methoxy-2,2-dimethylpentanoate |
2353765-02-1 | 10g |
$4667.0 | 2023-09-05 | ||
| Enamine | EN300-31582481-0.05g |
methyl 4-amino-5-methoxy-2,2-dimethylpentanoate |
2353765-02-1 | 95.0% | 0.05g |
$912.0 | 2025-03-19 | |
| Enamine | EN300-31582481-0.1g |
methyl 4-amino-5-methoxy-2,2-dimethylpentanoate |
2353765-02-1 | 95.0% | 0.1g |
$956.0 | 2025-03-19 | |
| Enamine | EN300-31582481-0.25g |
methyl 4-amino-5-methoxy-2,2-dimethylpentanoate |
2353765-02-1 | 95.0% | 0.25g |
$999.0 | 2025-03-19 | |
| Enamine | EN300-31582481-0.5g |
methyl 4-amino-5-methoxy-2,2-dimethylpentanoate |
2353765-02-1 | 95.0% | 0.5g |
$1043.0 | 2025-03-19 | |
| Enamine | EN300-31582481-1.0g |
methyl 4-amino-5-methoxy-2,2-dimethylpentanoate |
2353765-02-1 | 95.0% | 1.0g |
$1086.0 | 2025-03-19 | |
| Enamine | EN300-31582481-2.5g |
methyl 4-amino-5-methoxy-2,2-dimethylpentanoate |
2353765-02-1 | 95.0% | 2.5g |
$2127.0 | 2025-03-19 | |
| Enamine | EN300-31582481-5.0g |
methyl 4-amino-5-methoxy-2,2-dimethylpentanoate |
2353765-02-1 | 95.0% | 5.0g |
$3147.0 | 2025-03-19 |
methyl 4-amino-5-methoxy-2,2-dimethylpentanoate Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on methyl 4-amino-5-methoxy-2,2-dimethylpentanoate
Professional Introduction to Methyl 4-amino-5-methoxy-2,2-dimethylpentanoate (CAS No. 2353765-02-1)
Methyl 4-amino-5-methoxy-2,2-dimethylpentanoate (CAS No. 2353765-02-1) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in various biochemical applications. The molecular structure of methyl 4-amino-5-methoxy-2,2-dimethylpentanoate consists of a branched-chain carboxylate ester with an amino group at the fourth carbon and a methoxy group at the fifth carbon, making it a versatile intermediate in synthetic chemistry.
The significance of this compound lies in its potential applications across multiple domains, particularly in the development of novel pharmaceuticals and agrochemicals. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for methyl 4-amino-5-methoxy-2,2-dimethylpentanoate, which has opened up new avenues for research and development. For instance, the compound has been explored as a precursor in the synthesis of complex molecules that exhibit pharmacological activity.
In the realm of pharmaceutical research, methyl 4-amino-5-methoxy-2,2-dimethylpentanoate has been investigated for its potential role in modulating biological pathways. The presence of both amino and methoxy functional groups provides a rich scaffold for further chemical modifications, allowing researchers to design derivatives with enhanced bioactivity. Studies have shown that derivatives of this compound exhibit promising properties in preclinical models, suggesting their utility in addressing various therapeutic challenges.
The structural features of methyl 4-amino-5-methoxy-2,2-dimethylpentanoate also make it an attractive candidate for use in material science applications. Specifically, its ability to form stable complexes with other molecules has been exploited in the development of novel materials with tailored properties. These materials have potential applications in areas such as catalysis, sensors, and polymer science.
From an industrial perspective, the synthesis of methyl 4-amino-5-methoxy-2,2-dimethylpentanoate has been optimized to ensure high yield and purity. Advanced catalytic systems and green chemistry principles have been incorporated into production protocols to minimize environmental impact. This aligns with the growing emphasis on sustainable practices within the chemical industry.
The compound's role in drug discovery is further underscored by its incorporation into various high-throughput screening campaigns. These efforts aim to identify novel bioactive molecules that can be developed into therapeutic agents. The structural diversity offered by methyl 4-amino-5-methoxy-2,2-dimethylpentanoate makes it a valuable asset in these endeavors.
In conclusion, methyl 4-amino-5-methoxy-2,2-dimethylpentanoate (CAS No. 2353765-02-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups make it a versatile intermediate for synthetic chemistry. As research continues to uncover new possibilities for this compound, its importance in advancing scientific and industrial innovation is likely to grow.
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